Cas no 383144-83-0 (4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole)

• Product Name: 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole
• CAS No: 383144-83-0
• MF: C₁₈H₂₅NOS
• MW: 303.462203741074
• CID: 3055963
• PubChem ID: 5233816
• Update Time: 2025-06-26

4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole
• 2,6-di(tert-butyl)-4-(1,3-thiazol-4-yl)phenyl methyl ether
• 4-(3,5-di-tert-butyl-4-methoxyphenyl)-1,3-thiazole
• STK893360
• BBL020670
• 383144-83-0
• AKOS001476172
• 4-(3,5-Di-tert-butyl-4-methoxyphenyl)thiazole

• Inchi： 1S/C18H25NOS/c1-17(2,3)13-8-12(15-10-21-11-19-15)9-14(16(13)20-7)18(4,5)6/h8-11H,1-7H3
• InChI Key： SRSLRTCRLDCNOR-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=C(C(=C(C=1)C(C)(C)C)OC)C(C)(C)C

Computed Properties

• Exact Mass: 303.16568559Da
• Monoisotopic Mass: 303.16568559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole

4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No. 383144-83-0, known as 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiazole ring system with a substituted phenyl group. The presence of the 3,5-ditert-butyl-4-methoxyphenyl moiety imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole in the development of advanced materials. Researchers have explored its role in organic electronics, where its electronic properties make it a promising candidate for use in semiconducting polymers and organic light-emitting diodes (OLEDs). The thiazole ring system is known for its ability to facilitate charge transport, while the bulky tert-butyl groups provide steric hindrance that can stabilize the molecular structure and enhance device performance.

In addition to its electronic applications, this compound has also been investigated for its potential in biological systems. The methoxy group attached to the phenyl ring contributes to the molecule's solubility and bioavailability, making it a suitable candidate for drug delivery systems. Recent experiments have demonstrated that 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole can act as a carrier for hydrophobic drugs, improving their efficacy and reducing side effects.

The synthesis of 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the thiazole ring. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

One of the most exciting developments involving this compound is its application in sensors and detecting devices. The thiazole moiety exhibits strong fluorescence properties under certain conditions, which can be exploited for sensing applications. For instance, researchers have developed sensors based on 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole that can detect heavy metal ions in aqueous solutions with high sensitivity and selectivity.

The structural versatility of 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole also makes it a valuable tool in click chemistry. The molecule's ability to participate in [2+2] cycloaddition reactions has opened new avenues for constructing complex molecular architectures. These reactions are particularly useful in drug discovery and materials synthesis due to their high efficiency and regioselectivity.

In conclusion, 4-(3,5-Ditert-butyl-4-methoxyphenyl)-1,3-thiazole (CAS No. 383144-83-0) is a multifaceted compound with applications spanning organic electronics, drug delivery systems, sensing technologies, and click chemistry. Its unique structure and functional groups make it an invaluable asset in modern chemical research. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.